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Compound of Interest

Compound Name: Ethametsulfuron-methyl

Cat. No.: B166122 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and mode of action of the herbicide Ethametsulfuron-methyl.
Detailed experimental methodologies for key analytical procedures are provided, and core

concepts are visualized through diagrams to facilitate understanding.

Chemical Identity and Structure
Ethametsulfuron-methyl is a selective, post-emergence herbicide belonging to the

sulfonylurea class.[1][2] It is primarily used to control broadleaf weeds in crops such as oilseed

rape (canola) and fodder rape.[3]

Chemical Structure:

The molecular structure of Ethametsulfuron-methyl consists of a triazine ring, a sulfonylurea

bridge, and a benzoate ester group.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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